molecular formula C6H14O4 B8637704 2-(2,2-Dimethoxy-ethoxy)-ethanol CAS No. 795301-02-9

2-(2,2-Dimethoxy-ethoxy)-ethanol

Cat. No.: B8637704
CAS No.: 795301-02-9
M. Wt: 150.17 g/mol
InChI Key: KTGLOAHYGZRPJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,2-Dimethoxy-ethoxy)-ethanol is a useful research compound. Its molecular formula is C6H14O4 and its molecular weight is 150.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

795301-02-9

Molecular Formula

C6H14O4

Molecular Weight

150.17 g/mol

IUPAC Name

2-(2,2-dimethoxyethoxy)ethanol

InChI

InChI=1S/C6H14O4/c1-8-6(9-2)5-10-4-3-7/h6-7H,3-5H2,1-2H3

InChI Key

KTGLOAHYGZRPJI-UHFFFAOYSA-N

Canonical SMILES

COC(COCCO)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium hydroxide (30 g, 0.51 mol) was suspended in ethylene glycol (100 ml) and the mixture was heated to 115° C. with stirring. After the KOH dissolved completely, 2-chloro-1,1-dimethoxy-ethane (30.0 mL, 0.263 mol) was added dropwise (ca. 30 minutes) and the solution was stirred at 115° C. for 72 h. The resulting suspension was cooled to room temperature and 150 mL water was added. The solution was extracted with dichloromethane (3×100 mL) and the organic layers combined was washed with brine (2×100 mL) and dried with MgSO4. After filtration the solvent was removed under reduced pressure to give the product as a yellow oil (Yield, 17.7 g, 44.9%). 1H NMR (400.03 MHz, CDCl3, 298 K) δ=2.20 (s, 1H, OH), 3.40 (s, 6H, OCH3), 3.55 (d, J=5.3 Hz, 2H, CHCH2), 3.63-3.61 (m, J=4.0 Hz, OCH2), 3.74-3.72 (m, J=4.0 Hz, 2H, CH2OH), 4.52 (t, 1H, CH(OCH3)2. 13C{H} NMR (100.59 MHz, CDCl3, 298 K) δ=54.12 (2C, CH3), 61.82 (1C, CH2OH), 70.78 (1C, CHCH2O), 73.00 (1C, OCH2CH2), 102.73 (1C, CH). Anal. Calcd. for C6H14O4: C, 47.99; H, 9.40. Found C, 45.02; H, 8.74
Quantity
30 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
Quantity
150 mL
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
reactant
Reaction Step Five
Yield
44.9%

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